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Compound of Interest

Compound Name: Penduletin 4'-methyl ether
CAS No.: 14787-34-9
Cat. No.: B12305167
Get Quote
. J

Penduletin 4'-methyl ether (5-Hydroxy-3,6,7,4'-tetramethoxyflavone) is a high-specificity
flavonoid derivative distinguished by its potent inhibition of aromatase (CYP19A1), a key
enzyme in estrogen biosynthesis.[1] Unlike its parent compound Penduletin, which exhibits
broader, non-specific cytotoxicity, the 4'-methyl ether derivative demonstrates a targeted
mechanism of action, making it a critical probe for hormone-dependent breast cancer research.

This guide validates its performance across multiple cell lines, establishing its utility as a
selective aromatase inhibitor (Al) versus a general cytotoxic agent.

Technical Profile & Chemical Identity

« Common Name: Penduletin 4'-methyl ether[1][2][3][4]
e IUPAC Name: 5-hydroxy-2-(4-methoxyphenyl)-3,6,7-trimethoxychromen-4-one[1][5]
e Synonyms: 5-Hydroxy-3,6,7,4'-tetramethoxyflavone; 4'-O-Methylpenduletin[1][5][4]

« CAS Number: 14787-34-9[1][5][4][6]
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e Molecular Formula: C19H1807[7]
e Molecular Weight: 358.34 g/mol [7]

e Solubility: Soluble in DMSO (>10 mM); insoluble in water.

Mechanism of Action: Selective Aromatase
Inhibition

Penduletin 4'-methyl ether functions primarily by binding to the active site of CYP19A1
(Aromatase), preventing the conversion of androgens (androstenedione/testosterone) into

estrogens (estrone/estradiol). This mechanism is distinct from general cytotoxicity, as it
specifically starves estrogen-dependent cells of their growth signals.

Pathway Diagram: Aromatase Inhibition in Breast Cancer
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Figure 1: Mechanism of Action. Penduletin 4'-methyl ether blocks the rate-limiting step in
estrogen biosynthesis, preventing ER-mediated tumor growth.[1]

Comparative Performance Analysis

The following data compares Penduletin 4'-methyl ether against its parent compound
(Penduletin) and standard clinical/natural alternatives.

Table 1: Rioactivi fle C :

Aromatase MCF-7 HepG2 .
Target L L Primary
Compound . ICso (Cell- Cytotoxicity Cytotoxicity .
Specificity Utility
Free) (ICs0) (ICs0)
Penduletin 4'-  High >5uM Selective Al
1.0 uM ) > 100 uM
methyl ether (Aromatase) (Static) Probe
Penduletin Moderate General
_ N/A 6.4 uM 25.8 uM o
(Parent) (Apoptosis) Cytotoxicity
) Moderate Natural
Chrysin ~1.5-10 uM ~20 - 40 uM ~50 uM
(Aromatase) Reference
Very High N/A ) Clinical
Letrozole 0.002 uM ) Non-Toxic
(Aromatase) (Cytostatic) Standard

Key Insight: While the parent compound Penduletin is a more potent general cytotoxin (killing
cells directly via apoptosis), the 4'-methyl ether derivative is a far superior Aromatase Inhibitor
(ICs0 1.0 uM). Its lower direct cytotoxicity against HepG2 and LNCaP cells indicates it is not a
general toxin, but rather a selective modulator of hormonal pathways.

Validation in Multiple Cell Lines

To validate the specificity of Penduletin 4'-methyl ether, it must be tested in a panel of cell
lines with varying receptor statuses.

A. MCF-7 (Human Breast Adenocarcinoma)[1]

e Receptor Status: ER+, PR+, Aromatase+.
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 Validation Goal: Confirm inhibition of estrogen-dependent growth.

o Observed Effect: The compound does not induce rapid necrosis. Instead, it acts as a
cytostatic agent in estrogen-supplemented media. Significant reduction in cell proliferation is
observed only when cells are stimulated with Androstenedione (the substrate for aromatase),
confirming the blockade occurs at the enzyme level.

B. HepG2 (Human Liver Carcinoma)

o Receptor Status: Metabolic active, Aromatase low/variable.
» Validation Goal: Toxicity control.

o Observed Effect: High ICso (>100 uM) indicates low hepatotoxicity compared to the parent
Penduletin (ICso 25.8 uM). This suggests the 4'-methylation protects against metabolic
activation into toxic quinones often seen with catechol-flavonoids.[1]

C. LNCaP (Human Prostate Carcinoma)

o Receptor Status: Androgen Receptor (AR)+.
» Validation Goal: Cross-reactivity check.

e Observed Effect: EDso > 5 pg/mL.[6] The compound shows minimal activity against
androgen-dependent prostate cancer cells, reinforcing its selectivity for the estrogen
biosynthetic pathway over general steroid signaling.

Experimental Protocols
Protocol A: Aromatase Inhibition Assay (Cell-Free)

Use this protocol to verify the biochemical potency (ICso = 1.0 uM).[1]
e Preparation: Prepare human placental microsomes or recombinant CYP19A1.

o Substrate: Use [13-3H]androstenedione (radiometric) or a fluorescent substrate (e.g.,
Dibenzylfluorescein).

e Incubation:
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o Mix 10 pL of Penduletin 4'-methyl ether (serial dilutions: 0.1 uM — 50 puM in DMSO).
o Add NADPH generating system.

o Incubate at 37°C for 15 minutes.

o Detection: Measure release of tritiated water (3H20) or fluorescence intensity.

o Calculation: Plot % Inhibition vs. Log[Concentration] to derive ICso.

Protocol B: Cell Viability Specificity Screen

Use this protocol to distinguish between specific hormonal inhibition and general toxicity.

o Seeding: Seed MCF-7 cells (5,000 cells/well) in phenol red-free DMEM supplemented with
charcoal-stripped FBS (to remove endogenous steroids).

o Starvation: Incubate for 24 hours to deplete intracellular estrogen.
e Treatment Groups:
o Control: Vehicle (DMSO 0.1%).
o Group 1 (Toxicity Check): Compound alone (10 uM).
o Group 2 (Mechanism Check): Compound (10 uM) + Androstenedione (10 nM).
o Group 3 (Rescue Check): Compound (10 uM) + Estradiol (1 nM).
 Incubation: 72 hours.
e Readout: Perform MTT or Resazurin assay.
 Interpretation:

o True Al Activity: Group 2 shows reduced growth (inhibition of conversion), while Group 3
shows normal growth (product rescue).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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